N2-(3,5-dimethylphenyl)-N4-(3-fluorophenyl)-6-morpholino-1,3,5-triazine-2,4-diamine hydrochloride

• IUPAC Name: 2-N-(3,5-dimethylphenyl)-4-N-(3-fluorophenyl)-6-morpholin-4-yl-1,3,5-triazine-2,4-diamine;hydrochloride
• InChI: InChI=1S/C21H23FN6O.ClH/c1-14-10-15(2)12-18(11-14)24-20-25-19(23-17-5-3-4-16(22)13-17)26-21(27-20)28-6-8-29-9-7-28;/h3-5,10-13H,6-9H2,1-2H3,(H2,23,24,25,26,27);1H
• InChI Key: WBTACQFMURZUHO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC2=NC(=NC(=N2)NC3=CC(=CC=C3)F)N4CCOCC4)C.Cl
• Molecular Formula: C21H24ClFN6O
• Molecular Weight: 430.9 g/mol

Description

N2-(3,5-dimethylphenyl)-N4-(3-fluorophenyl)-6-morpholino-1,3,5-triazine-2,4-diamine hydrochloride is a useful research compound. Its molecular formula is C21H24ClFN6O and its molecular weight is 430.91. The purity is usually 95%.
BenchChem offers high-quality N2-(3,5-dimethylphenyl)-N4-(3-fluorophenyl)-6-morpholino-1,3,5-triazine-2,4-diamine hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N2-(3,5-dimethylphenyl)-N4-(3-fluorophenyl)-6-morpholino-1,3,5-triazine-2,4-diamine hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Neurokinin-1 Receptor Antagonism

One study discusses the development of a water-soluble neurokinin-1 (h-NK1) receptor antagonist with potential applications in treating emesis and depression. This compound demonstrated high efficacy in pre-clinical tests, showcasing the importance of such molecules in developing therapeutic agents for neurological conditions (Harrison et al., 2001).

Larvicidal Activity

Another research focused on the synthesis of pyrimidine derivatives linked with morpholinophenyl, assessing their larvicidal activity against certain larvae. The study indicates the potential of these compounds in developing new pesticides or insecticides, emphasizing the role of structural modifications in enhancing biological activity (Gorle et al., 2016).

Chiral Discrimination

Research into the separation of enantiomers on an amylose tris(3,5-dimethylphenyl) carbamate stationary phase points towards applications in analytical chemistry, particularly in enantioselective separations. The study explores the mechanisms behind chiral discrimination, useful in pharmaceutical analysis and purification processes (Bereznitski et al., 2002).

Synthesis and Characterization of Triazine Derivatives

Investigations into the synthesis of 1,3,5-triazine derivatives highlight the chemical versatility of triazine-based compounds. Such research underpins the development of novel materials and molecules with potential applications in various fields, including pharmaceuticals and materials science (Li-hu, 2014).

Pesticide Removal from Wastewater

A study on the use of a lignocellulosic substrate for the adsorption and removal of pesticides from wastewater showcases the environmental applications of triazine derivatives. This research contributes to developing sustainable methods for purifying contaminated water, addressing global challenges in water treatment and environmental protection (Boudesocque et al., 2008).